Regular assembly of cage siloxanes by hydrogen bonding of dimethylsilanol groups†

Chemical Communications Pub Date: 2015-06-03 DOI: 10.1039/C5CC03668B

Abstract

A new class of ordered silica-based materials has been prepared by hydrogen bond-directed assembly of cage siloxanes modified with dimethylsilanol groups, providing a soft-chemical approach to crystalline silica materials with molecularly designed architectures.

Graphical abstract: Regular assembly of cage siloxanes by hydrogen bonding of dimethylsilanol groups
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